Cas no 97454-51-8 (Acetamide,N-methyl-2-(methylamino)-N-phenyl-)

• Product Name: Acetamide,N-methyl-2-(methylamino)-N-phenyl-
• CAS No: 97454-51-8
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• CID: 801113
• PubChem ID: 44631042
• Update Time: 2025-05-19

Acetamide,N-methyl-2-(methylamino)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-methyl-2-(methylamino)-N-phenyl-
• N-METHYL-2-METHYLAMINO-N-PHENYL-ACETAMIDE X HCL
• 877879-80-6
• N,N~2~-Dimethyl-N-phenylglycinamide--hydrogen chloride (1/1)
• 97454-51-8
• n-methyl-2-methylamino-n-phenylacetamide hydrochloride
• N-Methyl-2-methylamino-N-phenyl-acetamide hydrochloride
• N-methyl-2-(methylamino)-N-phenylacetamide hydrochloride
• DTXSID90913913
• n-methyl-2-methylamino-n-phenyl-acetamide hcl
• F1909-1625
• AKOS015996551
• FS-5302
• N-methyl-2-(methylamino)-N-phenylacetamide;hydrochloride
• MFCD08060495
• CKB87980
• n-methyl-2-methylamino-n-phenyl-acetamidehydrochloride

• Inchi： 1S/C10H14N2O.ClH/c1-11-8-10(13)12(2)9-6-4-3-5-7-9;/h3-7,11H,8H2,1-2H3;1H
• InChI Key： BXMDUIBLLVOTEM-UHFFFAOYSA-N
• SMILES： Cl.O=C(CNC)N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 214.087
• Monoisotopic Mass: 214.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• Boiling Point: 305.4ºC at 760mmHg
• Flash Point: 138.5ºC
• LogP: 2.06170

Additional information on Acetamide,N-methyl-2-(methylamino)-N-phenyl-

Acetamide, N-methyl-2-(methylamino)-N-phenyl- (CAS No. 97454-51-8): A Comprehensive Overview in Modern Chemical Research

Acetamide, N-methyl-2-(methylamino)-N-phenyl- (CAS No. 97454-51-8) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in various biochemical pathways and has been extensively studied for its potential applications in drug development. The molecular structure of Acetamide, N-methyl-2-(methylamino)-N-phenyl- consists of a phenyl ring substituted with an acetamide group at the 2-position, further modified by a methylamino group at the nitrogen atom. This intricate arrangement contributes to its diverse reactivity and makes it a valuable intermediate in synthetic chemistry.

The significance of this compound lies in its ability to interact with biological targets, making it a promising candidate for therapeutic intervention. Recent studies have highlighted its role in modulating enzyme activity and signaling pathways, which are crucial for maintaining cellular homeostasis. The presence of both amine and amide functional groups allows for a wide range of chemical modifications, enabling researchers to tailor its properties for specific applications. For instance, derivatives of this compound have been explored as potential inhibitors of kinases and other enzymes involved in cancer progression.

In the realm of pharmaceutical research, Acetamide, N-methyl-2-(methylamino)-N-phenyl- has been investigated for its potential as a lead compound in the development of novel drugs. Its structural features make it an excellent scaffold for designing molecules that can selectively target pathological processes without affecting normal cellular functions. One notable area of research involves its application in the treatment of neurological disorders. Studies suggest that this compound can cross the blood-brain barrier and exert neuroprotective effects by interacting with neurotransmitter receptors and modulating synaptic transmission.

The synthesis of Acetamide, N-methyl-2-(methylamino)-N-phenyl- is another area where significant advancements have been made. Modern synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Techniques such as multi-step organic synthesis, catalytic transformations, and flow chemistry have been employed to optimize the manufacturing process. These advancements not only enhance the accessibility of the compound but also reduce the environmental impact associated with its production.

The analytical characterization of this compound is equally important. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy have been utilized to elucidate its molecular structure and confirm its identity. These analytical methods provide detailed insights into the chemical environment of the various functional groups within the molecule, which is essential for understanding its reactivity and biological activity.

Furthermore, computational studies have played a crucial role in understanding the behavior of Acetamide, N-methyl-2-(methylamino)-N-phenyl-. Molecular modeling techniques such as density functional theory (DFT) calculations have been employed to predict its interactions with biological targets at the atomic level. These computational approaches complement experimental studies by providing theoretical insights into binding affinities, enzyme inhibition mechanisms, and potential drug-drug interactions.

The toxicological profile of this compound is another critical aspect that has been thoroughly investigated. Preclinical studies have assessed its safety and efficacy in various animal models, providing valuable data on its potential side effects and therapeutic window. These studies are essential for ensuring that any future clinical applications are safe and effective for human use.

In conclusion, Acetamide, N-methyl-2-(methylamino)-N-phenyl- (CAS No. 97454-51-8) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it a valuable tool for studying complex biochemical pathways and developing novel therapeutic agents. The ongoing research in this field promises to uncover new applications for this compound, further solidifying its importance in modern chemical science.